Cas no 1147692-43-0 (N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide)

N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide is a specialized organic compound featuring a pyrimidine core with a brominated phenylacetamide substituent. Its structural complexity and functional groups, including the methylsulfanyl and bromomethyl moieties, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential for selective reactivity due to its electron-rich pyrimidine ring and halogenated aromatic system, facilitating further derivatization. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multi-step synthetic routes. This molecule is particularly relevant in the development of biologically active agents, offering precise control over molecular interactions in targeted applications.
N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide structure
1147692-43-0 structure
Product Name:N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide
CAS No:1147692-43-0
MF:C16H17BrN4O2S
MW:409.300781011581
CID:5681842
PubChem ID:40169694
Update Time:2025-05-24

N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide Chemical and Physical Properties

Names and Identifiers

    • Z423182442
    • 1147692-43-0
    • AKOS034309891
    • N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide
    • EN300-26599883
    • Inchi: 1S/C16H17BrN4O2S/c1-9-6-11(17)4-5-12(9)20-14(22)8-18-15(23)13-7-10(2)19-16(21-13)24-3/h4-7H,8H2,1-3H3,(H,18,23)(H,20,22)
    • InChI Key: KWFKRPQKISSNEW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C)C=1)NC(CNC(C1C=C(C)N=C(N=1)SC)=O)=O

Computed Properties

  • Exact Mass: 408.02556g/mol
  • Monoisotopic Mass: 408.02556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 109Ų

N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26599883-1.0g
1147692-43-0
1g
$0.0 2023-05-30
Enamine
EN300-26599883-0.05g
N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide
1147692-43-0 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide

N-(4-Bromo-2-Methylphenyl)-2-{[6-Methyl-2-(Methylsulfanyl)Pyrimidin-4-Yl]Formamido}Acetamide: A Comprehensive Overview

N-(4-Bromo-2-Methylphenyl)-2-{[6-Methyl-2-(Methylsulfanyl)Pyrimidin-4-Yl]Formamido}Acetamide is a complex organic compound with the CAS number 1147692-43-0. This compound belongs to the class of acetamides and features a unique combination of functional groups, including a bromophenyl group, a methylsulfanyl group, and a pyrimidine ring. The molecule's structure is characterized by its aromaticity, which is derived from the phenyl and pyrimidine moieties, making it a potential candidate for various applications in drug discovery and materials science.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensation reactions, and possibly Suzuki coupling or other cross-coupling methods to introduce the bromine and methyl groups at specific positions. The presence of the methylsulfanyl group suggests that this compound may exhibit sulfur-based reactivity, which could be advantageous in certain catalytic processes or as a precursor for bioactive molecules.

Recent studies have highlighted the importance of heterocyclic compounds like pyrimidines in medicinal chemistry due to their ability to interact with biological targets such as kinases, proteases, and nucleic acids. The methylsulfanyl group in this compound could enhance its stability or solubility, making it more amenable for pharmacological testing. Additionally, the bromophenyl substituent may contribute to the molecule's electronic properties, potentially influencing its binding affinity to specific receptors.

In terms of applications, this compound could serve as a lead molecule in drug development programs targeting various diseases. For instance, its structural features suggest potential anti-inflammatory, antiviral, or anticancer activities. Researchers have recently explored similar compounds for their ability to inhibit enzyme activity or modulate gene expression, which aligns with the functional groups present in this molecule.

From a synthetic chemistry perspective, the synthesis of this compound represents a significant achievement due to the complexity of its structure. The precise placement of substituents on both the phenyl and pyrimidine rings requires meticulous control over reaction conditions and intermediates. This level of control is essential for ensuring high yields and purity in the final product.

The integration of multiple functional groups in this compound also makes it an interesting candidate for click chemistry applications. Click chemistry relies on efficient and selective reactions to assemble complex molecules from simpler building blocks. The presence of both aromatic and heterocyclic components in this molecule could facilitate such reactions, enabling researchers to explore new pathways for drug design.

In conclusion, N-(4-Bromo-2-Methylphenyl)-2-{[6-Methyl-2-(Methylsulfanyl)Pyrimidin-4-Yl]Formamido}Acetamide is a multifaceted compound with promising potential in various fields of chemistry and biology. Its unique structure and functional groups make it an attractive target for further research and development.

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